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Compound of Interest

Compound Name: 2-(3-Aminophenyl)benzoic acid

Cat. No.: B112901 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.

This guide provides a detailed protocol for the safe disposal of 2-(3-Aminophenyl)benzoic
acid, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is critical to handle 2-(3-Aminophenyl)benzoic
acid with appropriate personal protective equipment (PPE). While a specific Safety Data Sheet

(SDS) for this compound is not readily available, data from structurally similar compounds such

as aminobenzoic acids and benzoic acid suggest the following precautions:

Eye Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Use chemically resistant gloves (e.g., nitrile or neoprene) and a lab coat.

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood.

Step-by-Step Disposal Protocol
The disposal of 2-(3-Aminophenyl)benzoic acid must adhere to all federal, state, and local

regulations. Do not dispose of this chemical down the drain or in general waste.
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Waste Identification and Segregation:

Clearly label all waste containing 2-(3-Aminophenyl)benzoic acid.

Segregate this waste from other laboratory waste streams to prevent unintentional

reactions.

Container Selection and Labeling:

Use a dedicated, leak-proof, and sealable container for the collection of the waste.

The container must be chemically compatible with the compound.

Label the container with "Hazardous Waste," the full chemical name "2-(3-
Aminophenyl)benzoic acid," and the CAS Number (67856-54-6). Note the date when the

waste was first added.

Waste Accumulation and Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area.

The storage area should be cool and dry, away from incompatible materials such as strong

oxidizing agents.

Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the EHS department or contractor with accurate information about the waste's

composition and quantity.

Record Keeping:

Maintain a detailed log of the accumulated hazardous waste, including the chemical name,

quantity, and the date of disposal.
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Quantitative Data Summary
The following table summarizes key data points for aminobenzoic acid derivatives, which can

be used as a reference for handling and disposal.

Parameter Information Source

CAS Number 67856-54-6 -

Molecular Formula C₁₃H₁₁NO₂ -

Hazard Classifications

(Anticipated)

Skin Irritant, Eye Irritant, May

cause respiratory irritation,

Harmful if swallowed

(--INVALID-LINK----INVALID-

LINK--

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.

(--INVALID-LINK----INVALID-

LINK--

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-(3-
Aminophenyl)benzoic acid.
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Start: Have 2-(3-Aminophenyl)benzoic acid waste
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Provide Accurate Waste Information

Maintain Disposal Records

Waste Disposed by Professionals

Click to download full resolution via product page

Caption: Disposal workflow for 2-(3-Aminophenyl)benzoic acid.
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[https://www.benchchem.com/product/b112901#2-3-aminophenyl-benzoic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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